Cas no 18820-82-1 (Pyridine hydrobromide)
Pyridine hydrobromide (C₅H₅N·HBr) is a crystalline salt formed by the reaction of pyridine with hydrobromic acid. It is commonly used as a reagent in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The compound offers advantages such as high solubility in polar solvents, making it suitable for reactions requiring a stable source of bromide ions or a mild acid catalyst. Its crystalline structure ensures consistent purity, which is critical for reproducible results in synthetic applications. Pyridine hydrobromide is also employed in the synthesis of pyridinium salts, where its controlled reactivity and stability are beneficial. Proper handling and storage are recommended due to its hygroscopic nature.

Pyridine hydrobromide structure
Product name:Pyridine hydrobromide
Pyridine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- Pyridine hydrobromide
- PYRIDINE HBR
- PYRIDINIUM BROMIDE
- Pyridinehydrobromicacid
- PYRIDINE HYDROBROMATE
- PYRIDINIUM HYDROBROMIDE
- PYRIDINE HYDROBROMIDE PYRIDINE HYDROBROMIDE
- Pyrridinbromohydrate
- Pyridine·hydrogen bromide
- bromo pyridine
- pyridin-2-yl hydrobromide
- Pyridine,hydrobromide (8CI,9CI)
- NSC 167065
- NSC 620577
- Pyridine, compd. with hydrogenbromide (1:1)
- PHBR
- Einecs 242-600-7
- Pyridine hydrobromid
- Pyridine, hydrobromide (1:1)
- DTXSID8066422
- NSC167065
- Pyridine hydrobromide, 98%
- AM808
- STR09884
- J-012119
- MTM9ATZ8BV
- Pyridinehydrobromide
- P1666
- Pyridine hydrobromide, purum, >=98.0% (AT)
- NSC-620577
- J-524099
- NSC620577
- Pyridine, hydrobromide
- 18820-82-1
- CS-W017944
- SB52376
- NSC-167065
- D77817
- AKOS015834075
- FT-0653655
- pyridine;hydrobromide
- CHEMBL1986645
- MFCD00012801
- DB-002867
- DTXCID6035944
-
- MDL: MFCD00012801
- Inchi: 1S/C5H5N.BrH/c1-2-4-6-5-3-1;/h1-5H;1H
- InChI Key: BBFCIBZLAVOLCF-UHFFFAOYSA-N
- SMILES: [H]Br.C1=NC=CC=C1
- BRN: 3615336
Computed Properties
- Exact Mass: 158.96800
- Monoisotopic Mass: 158.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 30.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Quasi white crystals
- Density: 0.956
- Melting Point: 217°C(lit.)
- Boiling Point: 115.3°C at 760 mmHg
- Flash Point: 20 °C
- Water Partition Coefficient: Soluble in water.
- PSA: 12.89000
- LogP: 2.03970
- Sensitiveness: Hygroscopic
- Solubility: Uncertain
Pyridine hydrobromide Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302,H312,H315,H319,H332,H335
- Warning Statement: P261,P280,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36
- FLUKA BRAND F CODES:3-10
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- TSCA:Yes
- Storage Condition:Inert atmosphere,Room Temperature
- Safety Term:S26;S36
Pyridine hydrobromide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridine hydrobromide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P007A-100g |
Pyridine hydrobromide |
18820-82-1 | 97% | 100g |
¥64.0 | 2022-05-30 | |
Apollo Scientific | OR13635-500g |
Pyridine hydrobromide |
18820-82-1 | 97% | 500g |
£35.00 | 2025-02-19 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19314-250g |
Pyridine hydrobromide, 98% |
18820-82-1 | 98% | 250g |
¥646.00 | 2023-02-25 | |
abcr | AB125099-250 g |
Pyridine hydrobromide, 98%; . |
18820-82-1 | 98% | 250g |
€82.20 | 2022-03-25 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1666-25g |
Pyridine hydrobromide |
18820-82-1 | 98.0%(LC&T) | 25g |
¥130.0 | 2022-05-30 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006779-50g |
Pyridine hydrobromide |
18820-82-1 | 98% | 50g |
¥39 | 2024-05-25 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P007A-500g |
Pyridine hydrobromide |
18820-82-1 | 97% | 500g |
¥217.0 | 2022-05-30 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P817087-1kg |
Pyridine hydrobromide |
18820-82-1 | 98% | 1kg |
799.00 | 2021-05-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P124051-250g |
Pyridine hydrobromide |
18820-82-1 | 98% | 250g |
¥339.90 | 2023-09-01 | |
abcr | AB125099-50g |
Pyridine hydrobromide, 98%; . |
18820-82-1 | 98% | 50g |
€55.80 | 2024-04-18 |
Pyridine hydrobromide Related Literature
-
1. 194. Molecular rearrangement and displacement of arylamine residues in α-arylamino-ketones. Part IR. M. Cowper,T. S. Stevens J. Chem. Soc. 1947 1041
-
Hongmei Sun,Christopher A. Hunter,Eva Marina Llamas Chem. Sci. 2015 6 1444
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3. Studies on the syntheses of heterocyclic compounds. Part DLXXXIX. A simple route to pyridocarbazolesTetsuji Kametani,Toshio Suzuki,Kimio Takahashi,Yoshifumi Ichikawa,Keiichiro Fukumoto J. Chem. Soc. Perkin Trans. 1 1975 413
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4. Further observations on and novel products from acid-catalysed indole-pyrrole condensations: formation of pyrrolo[2,3-b]carbazolesLaddawan Chunchatprasert,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1994 1765
-
Suzanne E. Howson,Guy J. Clarkson,Alan D. Faulkner,Rebecca A. Kaner,Michael J. Whitmore,Peter Scott Dalton Trans. 2013 42 14967
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:18820-82-1)Pyridinium hydrobromide

Purity:99.9%
Quantity:200kg
Price ($):Inquiry